Cas no 1428347-50-5 (N-benzyl-N-(propan-2-yl)-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxamide)

• Product Name: N-benzyl-N-(propan-2-yl)-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxamide
• CAS No: 1428347-50-5
• MF: C₁₇H₂₁N₃O₂
• MW: 299.367543935776
• CID: 5912259
• PubChem ID: 71789285
• Update Time: 2025-10-23

N-benzyl-N-(propan-2-yl)-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N-(propan-2-yl)-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxamide
• VU0537047-1
• N-benzyl-N-isopropyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide
• 1428347-50-5
• N-benzyl-N-(propan-2-yl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide
• F6211-0036
• AKOS024539090
• N-benzyl-N-propan-2-yl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide

• Inchi： 1S/C17H21N3O2/c1-13(2)19(12-14-7-4-3-5-8-14)17(21)15-11-16-20(18-15)9-6-10-22-16/h3-5,7-8,11,13H,6,9-10,12H2,1-2H3
• InChI Key： KTDWYJCTFPAWIM-UHFFFAOYSA-N
• SMILES： O1CCCN2N=C(C(N(CC3=CC=CC=C3)C(C)C)=O)C=C12

Computed Properties

• Exact Mass: 299.16337692g/mol
• Monoisotopic Mass: 299.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47.4Ų

Additional information on N-benzyl-N-(propan-2-yl)-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxamide

N-benzyl-N-(propan-2-yl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide (CAS No. 1428347-50-5): A Comprehensive Overview

N-benzyl-N-(propan-2-yl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide (CAS No. 1428347-50-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrazines and exhibits a unique structure that confers it with a range of biological activities. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and potential applications in drug development.

Chemical Structure and Properties

The chemical structure of N-benzyl-N-(propan-2-yl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide is characterized by a pyrazolo[3,2-b][1,3]oxazine core functionalized with a benzyl and an isopropyl group at the nitrogen atoms of the carboxamide moiety. The molecular formula is C₁₉H₁₉N₃O₂, and its molecular weight is 325.37 g/mol. The compound is a white crystalline solid with a melting point of approximately 180°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol but has limited solubility in water.

Synthesis Methods

The synthesis of N-benzyl-N-(propan-2-yl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide has been reported using various methodologies. One common approach involves the reaction of 5H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid with benzylamine and isopropylamine in the presence of a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl) and 4-dimethylaminopyridine (DMAP). This method yields the desired product in good yield and purity. Another synthetic route involves the condensation of 5H-pyrazolo[3,2-b][1,3]oxazine-2-carbaldehyde with benzylamine followed by treatment with isopropylamine to form the final product.

Biological Activities

N-benzyl-N-(propan-2-yl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide has been extensively studied for its biological activities. Recent research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, it has demonstrated significant antioxidant activity by scavenging reactive oxygen species (ROS) and protecting cells from oxidative stress.

In vitro studies have also revealed that N-benzyl-N-(propan-2-yl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide possesses antiproliferative effects on various cancer cell lines. It has been shown to induce apoptosis in human breast cancer cells (MCF-7) and human colon cancer cells (HT-29) by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound may have potential as a lead molecule for the development of novel anticancer agents.

Pharmacokinetics and Toxicology

The pharmacokinetic profile of N-benzyl-N-(propan-2-yl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide has been investigated in preclinical studies using animal models. Oral administration of the compound results in rapid absorption with peak plasma concentrations achieved within 1 to 2 hours. The compound exhibits moderate bioavailability and is metabolized primarily in the liver via cytochrome P450 enzymes. The major metabolites are excreted in urine and feces.

Toxicological studies have shown that N-benzyl-N-(propan-2-yl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide has a favorable safety profile at therapeutic doses. Acute toxicity studies in rodents did not reveal any significant adverse effects up to doses of 1000 mg/kg body weight. Chronic toxicity studies are currently underway to further evaluate its long-term safety.

Potential Applications in Drug Development

The diverse biological activities of N-benzyl-N-(propan-2-yl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide make it an attractive candidate for drug development in several therapeutic areas. Its anti-inflammatory properties suggest potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The antiproliferative effects on cancer cells highlight its potential as an anticancer agent for solid tumors.

Ongoing research is focused on optimizing the pharmacokinetic properties and reducing potential side effects through structural modifications. Additionally, efforts are being made to develop prodrugs that can enhance the bioavailability and tissue-specific delivery of this compound.

Conclusion

N-benzyl-N-(propan-2-yl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide (CAS No. 1428347-50-5) is a promising compound with a unique chemical structure that confers it with multiple biological activities. Its anti-inflammatory and antiproliferative properties make it a valuable lead molecule for drug development in various therapeutic areas. Further research is needed to fully understand its mechanisms of action and optimize its pharmacological properties for clinical use.